Cas no 89020-13-3 (Dregeoside Kp1)

Dregeoside Kp1 structure
Product name:Dregeoside Kp1
CAS No:89020-13-3
MF:C54H90O19
MW:1043.28101968765
CID:2002832
Dregeoside Kp1 Chemical and Physical Properties
Names and Identifiers
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- Dregeoside Kp1
- Pregn-5-ene-11,12,14,20-tetrol, 3-[(O-6-deoxy-3-O-methyl-β-D-allopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-arabino-hexopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl-(1→4)-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl)oxy]-, 20-(3-methylbutanoate), (3β,11α,12β,14β,20R)- (9CI)
- Pregn-5-ene-11,12,14,20-tetrol, 3-[(O-6-deoxy-3-O-methyl-β-D-allopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-arabino-hexopyranosyl-(1→4)-O-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl-(1→4)-2,6-dideoxy-3-O-methyl-β-D-ribo-hexopyranosyl)oxy]-, 20-(3-methylbutanoate), (3β,11α,12β,14β,20R)-
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- Inchi: 1S/C54H90O19/c1-25(2)20-38(55)65-26(3)33-17-19-54(60)34-15-14-31-21-32(16-18-52(31,8)42(34)44(57)50(59)53(33,54)9)70-39-22-35(61-10)46(28(5)66-39)71-40-23-36(62-11)47(29(6)67-40)72-41-24-37(63-12)48(30(7)68-41)73-51-45(58)49(64-13)43(56)27(4)69-51/h14,25-30,32-37,39-51,56-60H,15-24H2,1-13H3
- InChI Key: HVMAFSGVBPBPCO-UHFFFAOYSA-N
- SMILES: COC1C(OC2OC(C)C(OC3OC(C)C(OC4C(O)C(OC)C(O)C(C)O4)C(OC)C3)C(OC)C2)C(C)OC(OC2CC3C(C4C(CC=3)C3(C(C(C(OC(CC(C)C)=O)C)CC3)(C)C(O)C4O)O)(C)CC2)C1
Experimental Properties
- Density: 1.26±0.1 g/cm3(Predicted)
- Boiling Point: 970.4±65.0 °C(Predicted)
- pka: 12.89±0.70(Predicted)
Dregeoside Kp1 Related Literature
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N. A. Atamas,M. M. Lazarenko,K. S. Yablochkova,G. Taranyik RSC Adv., 2021,11, 37307-37316
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Matthias Bauer,Christoph Gastl Phys. Chem. Chem. Phys., 2010,12, 5575-5584
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Qingxiao Zou,Weilong Liu New J. Chem., 2021,45, 530-534
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5. Synthesis and molecular structure of pentafluoroethyl derivatives of C70: C70(C2F5)8 and C70(C2F5)10Nadezhda B. Tamm,Ilya N. Ioffe,Erhard Kemnitz,Sergey I. Troyanov Dalton Trans., 2009, 2740-2745
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